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Compound of Interest

Compound Name: Tilazol

Cat. No.: B1209633 Get Quote

For researchers, scientists, and drug development professionals, ensuring personal safety

during the handling of pharmacologically active substances like Tilazol is paramount.

Adherence to stringent safety protocols, including the use of appropriate personal protective

equipment (PPE), is critical to minimize exposure risks and maintain a safe laboratory

environment. Tilazol, an anesthetic agent composed of tiletamine hydrochloride and

zolazepam hydrochloride, can induce effects on the central nervous system and cardiovascular

system, making meticulous handling procedures essential.[1][2] Accidental injection may lead

to anesthetic effects, convulsions, respiratory depression, and muscle relaxation.[1][3]

Occupational Exposure Limits
To quantify safe exposure levels, an Occupational Exposure Band (OEB) has been established

for the components of Tilazol. This provides a clear guideline for controlling airborne exposure

in a laboratory or manufacturing setting.[1]

Compound
Occupational Exposure
Band (OEB)

Exposure Control Range

Tiletamine hydrochloride Zoetis OEB 2 100 µg/m³ to < 1000 µg/m³

Zolazepam hydrochloride Zoetis OEB 3 10 µg/m³ to < 100 µg/m³

Source: Zoetis Safety Data

Sheet[1]
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Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial to prevent accidental exposure through inhalation,

skin contact, or eye contact. The following table outlines the recommended PPE for handling

Tilazol.[1][2]

PPE Category Item Specifications and Use

Eye and Face Protection
Safety glasses with side

shields or chemical goggles

Recommended when contact

is likely. A face shield may be

required for larger-scale

operations.[1][2]

Hand Protection Impervious gloves

Recommended if skin contact

is possible, especially for bulk

processing. Double gloving is

advised when compounding,

administering, and disposing of

the drug.[2]

Body Protection
Protective disposable gown or

lab coat

Should be made of a low-

permeability fabric with a solid

front, long sleeves, and tight-

fitting cuffs. For quantities up

to 500 grams, a lab coat may

be suitable.[2]

Respiratory Protection
NIOSH-approved respirator

(e.g., N95)

Generally not required with

adequate general ventilation.

[1] However, if ventilation is

insufficient or if airborne

exposures exceed the OEB

range, a respirator is

necessary. A chemical

respirator with an organic

vapor cartridge and dust/mist

filter may be required in certain

situations.[1][2]
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It is imperative to wash hands thoroughly before putting on and after removing gloves.

Contaminated PPE should be removed and disposed of properly to prevent cross-

contamination.[2]

Operational Plans: Handling and Storage
Safe handling and storage are critical to minimizing exposure risks.

Handling:

Special Instructions: Obtain special instructions before use and do not handle until all safety

precautions have been read and understood.[1]

Ventilation: Use only outdoors or in a well-ventilated area.[1]

Avoid Inhalation: Do not breathe mist or vapor.[1]

Personal Hygiene: Always observe good personal hygiene measures, such as washing after

handling the material and before eating, drinking, and/or smoking. Routinely wash work

clothing and protective equipment to remove contaminants.[1]

Accidental Injection: Avoid accidental injection.[1]

Storage:

Temperature: Store at 15-30°C (59-86°F).[1]

Light: Protect from sunlight.[1]

Security: Store locked up and in a well-ventilated place.[1]

Containers: Keep container tightly closed.[1]

Incompatibilities: Store away from incompatible materials.[1]

Disposal Plan
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The disposal of Tilazol must be in accordance with all local, regional, national, and

international regulations.[1] Improper disposal, such as flushing down a drain, is prohibited.

General Disposal Steps:

Segregation: At the point of generation, segregate Tilazol waste from other waste streams.

Use dedicated, clearly labeled, and sealed containers.

Non-Retrievable State: The primary principle for the disposal of controlled substances is that

they must be rendered "non-retrievable," meaning they cannot be transformed back into a

state that allows for misuse.[4]

Disposal Methods:

Commercial Denaturing Kits: These kits can be used to render the drug non-retrievable.

Follow the manufacturer's instructions.

Incineration: A licensed waste management partner can be used for the incineration of

pharmaceutical waste.[4]

DEA-Registered Reverse Distributor: This is a common method for transferring controlled

substances for disposal.[4]

Documentation: For controlled substances, a DEA Form 41 should be completed to

document the destruction of the substance, including the quantity, method, and witnesses.[4]

Spill Response Protocol
In the event of a spill, immediate and appropriate action is necessary to contain the material

and protect personnel.

Experimental Workflow: Tilazol Spill Response
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Spill Occurs

Evacuate and Secure Area

Don Appropriate PPE

Assess Spill Size

Small Spill

Small

Large Spill

Large

Wipe up with absorbent material
(e.g., cloth, fleece)

Stop the flow of material
(if without risk)

Place contaminated material
into labeled containers

Cover with plastic sheet to prevent spreading.
Absorb with vermiculite, dry sand, or earth.

Clean surface thoroughly to remove residue.
Flush area with water.

Dispose of waste according to regulations

Spill Response Complete

Click to download full resolution via product page

Caption: Logical workflow for responding to a Tilazol spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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